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Compound Name: N-Desmethyl venlafaxine-d3

Cat. No.: B563368 Get Quote

For Immediate Release

A Comprehensive Technical Guide for Researchers, Scientists, and Drug Development

Professionals on the Procurement and Application of N-Desmethyl Venlafaxine-d3.

This whitepaper provides an in-depth analysis of N-Desmethyl venlafaxine-d3, a critical

deuterated internal standard for the accurate quantification of venlafaxine and its metabolites.

Venlafaxine, a widely prescribed serotonin-norepinephrine reuptake inhibitor (SNRI), and its

metabolites are frequently analyzed in clinical and research settings to ensure therapeutic

efficacy and safety.[1][2] The use of a stable isotope-labeled internal standard like N-
Desmethyl venlafaxine-d3 is paramount for correcting matrix effects and ensuring the

precision of bioanalytical methods.[1][2][3]

This guide offers a comparative overview of commercially available N-Desmethyl venlafaxine-
d3, details a standard experimental protocol for its use in liquid chromatography-tandem mass

spectrometry (LC-MS/MS), and presents visual workflows to aid in both supplier selection and

experimental design.

Supplier and Product Specifications
The selection of a suitable N-Desmethyl venlafaxine-d3 supplier is a critical first step for any

research endeavor. Key considerations include purity, isotopic enrichment, and the availability

of comprehensive analytical documentation. A summary of specifications from prominent

suppliers is presented below to facilitate an informed decision-making process.
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Supplier/Pr
oduct Name

Chemical
Formula

Molecular
Weight (
g/mol )

CAS
Number

Purity Notes

rac N-

Desmethyl

Venlafaxine-

d3 (United

States

Biological)[4]

C₁₆H₂₂D₃NO₂ 266.39
1189980-40-

2

Highly

Purified

White Solid,

Soluble in

Dichlorometh

ane, Ethyl

Acetate,

Tetrahydrofur

an.[4]

N-Desmethyl

venlafaxine-

d3

(MedchemEx

press)[3][5]

Not Specified Not Specified
1189980-40-

2
Not Specified

Deuterium

labeled

compound for

use as a

tracer or

internal

standard.[3]

rac N-

Desmethyl

Venlafaxine-

d3

(Pharmaffiliat

es)[6]

C₁₆H₂₂D₃NO 266.39
1189980-40-

2
Not Specified

rac N-

Desmethyl

Venlafaxine-

d3 (Dove

Research &

Analytics)[7]

Not Specified Not Specified
1189980-40-

2
Not Specified

Synonym:

Norvenlafaxin

e-d3.[7]
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D,L-N-

Desmethylve

nlafaxine-d3

(Isotope

Science / Alfa

Chemistry)[8]

Not Specified Not Specified Not Specified Not Specified
For research

use only.[8]

N-Nitroso-N-

Desmethyl-

Desvenlafaxi

ne-D3

(Acanthus

Research)[9]

C₁₆H₂₁D₃N₂O

₃
Not Specified

2680662-11-

5
Not Specified

A related

impurity

standard.[9]

N-Nitroso-N-

Desmethyl-

Desvenlafaxi

ne-D3

(SynZeal)[10]

C₁₅H₁₉D₃N₂O

₃
281.4 Not Available >90%

Note: This table is based on publicly available data and may not be exhaustive. Researchers

should always request a certificate of analysis for lot-specific details.

Experimental Protocol: Quantification of Venlafaxine
and Metabolites in Human Plasma by LC-MS/MS
The following protocol provides a detailed methodology for the simultaneous determination of

venlafaxine and its major metabolite, O-desmethylvenlafaxine, in human plasma using a

deuterated internal standard. This method is adaptable for use with N-Desmethyl venlafaxine-
d3.

1. Materials and Reagents:

Venlafaxine, O-desmethylvenlafaxine, and N-Desmethyl venlafaxine-d3 reference

standards

Methanol (HPLC grade)
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Acetonitrile (HPLC grade)

Formic acid

Ammonium acetate

Ultrapure water

Drug-free human plasma

2. Standard Solution Preparation:

Prepare primary stock solutions of venlafaxine, O-desmethylvenlafaxine, and N-Desmethyl
venlafaxine-d3 (e.g., 1 mg/mL) in methanol.[11]

Prepare working solutions by diluting the stock solutions with a suitable solvent, such as

methanol or a methanol-water mixture.[11][12]

Prepare calibration curve standards and quality control (QC) samples by spiking drug-free

plasma with appropriate volumes of the working solutions.[11] Typical concentration ranges

for venlafaxine and O-desmethylvenlafaxine are 2.0-500 ng/mL.[13]

3. Sample Preparation (Protein Precipitation):[13]

To a 200 µL aliquot of plasma sample, standard, or QC, add the internal standard solution

(N-Desmethyl venlafaxine-d3).

Add a protein precipitation agent, such as acetonitrile containing formic acid.[13]

Vortex the mixture to ensure thorough mixing.

Centrifuge the samples to pellet the precipitated proteins.

Transfer the supernatant to a clean tube or vial for analysis.

4. LC-MS/MS Conditions:

Liquid Chromatography (LC):
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Column: A C18 reversed-phase column is commonly used.[1]

Mobile Phase: A gradient or isocratic elution with a mixture of an aqueous phase (e.g.,

water with 0.1% formic acid or 2 mM ammonium acetate) and an organic phase (e.g.,

acetonitrile or methanol).[11]

Flow Rate: A typical flow rate is between 0.3 and 0.7 mL/min.[11][14]

Column Temperature: Maintained at a constant temperature, for example, 35°C or 50°C.

[11][14]

Tandem Mass Spectrometry (MS/MS):

Ionization: Electrospray ionization (ESI) in positive ion mode.[11]

Detection: Multiple Reaction Monitoring (MRM) is used for quantification.[11] Specific

precursor to product ion transitions for venlafaxine, O-desmethylvenlafaxine, and the

internal standard must be optimized. For example, transitions for venlafaxine (m/z 278.3

→ 58.1) and O-desmethylvenlafaxine (m/z 264.3 → 58.1) have been reported.[13]

Gas Parameters: Nebulizer gas, collision gas, and gas temperatures should be optimized

for the specific instrument.[11][14]

5. Data Analysis:

Quantify the analytes by calculating the peak area ratio of the analyte to the internal

standard.

Construct a calibration curve by plotting the peak area ratios against the nominal

concentrations of the calibration standards.

Determine the concentrations of the unknown samples and QCs from the calibration curve

using a weighted linear regression.

Visualizing Key Processes
To further clarify the workflow, the following diagrams have been generated.
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Phase 1: Initial Screening

Phase 2: Technical Evaluation

Phase 3: Final Decision
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Caption: Logical workflow for selecting a qualified supplier of N-Desmethyl venlafaxine-d3.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b563368?utm_src=pdf-body-img
https://www.benchchem.com/product/b563368?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563368?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

Analysis

Data Processing

Plasma Sample Aliquot

Add Internal Standard
(N-Desmethyl venlafaxine-d3)

Protein Precipitation
(e.g., Acetonitrile)

Vortex & Centrifuge

Collect Supernatant

LC-MS/MS Injection

Chromatographic Separation

Mass Spectrometric Detection
(MRM Mode)

Peak Integration & Area Ratio Calculation

Calibration Curve Generation

Quantification of Analytes

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b563368?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563368?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

2. benchchem.com [benchchem.com]

3. medchemexpress.com [medchemexpress.com]

4. cdn.usbio.net [cdn.usbio.net]

5. medchemexpress.com [medchemexpress.com]

6. pharmaffiliates.com [pharmaffiliates.com]

7. Product - Dove Research & Analytics Laboratory [doveresearchlab.com]

8. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]

9. N-Desmethyl Venlafaxine-D3 N-nitroso - Acanthus Research [acanthusresearch.com]

10. Desvenlafaxine Impurities | SynZeal [synzeal.com]

11. Rapid sensitive validated UPLC–MS method for determination of venlafaxine and its
metabolite in rat plasma: Application to pharmacokinetic study - PMC [pmc.ncbi.nlm.nih.gov]

12. Determination of venlafaxine and its active metabolite O-desmethylvenlafaxine in human
plasma by HPLC fluorescence - PMC [pmc.ncbi.nlm.nih.gov]

13. Liquid chromatography tandem mass spectrometry assay for the simultaneous
determination of venlafaxine and O-desmethylvenlafaxine in human plasma and its
application to a bioequivalence study - PubMed [pubmed.ncbi.nlm.nih.gov]

14. academicworks.cuny.edu [academicworks.cuny.edu]

To cite this document: BenchChem. [Navigating the Supply and Application of N-Desmethyl
Venlafaxine-d3: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b563368#n-desmethyl-venlafaxine-d3-supplier]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b563368?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Application_Note_High_Throughput_Quantification_of_Venlafaxine_in_Human_Plasma_by_LC_MS_MS_using_a_Deuterated_Internal_Standard.pdf
https://www.benchchem.com/pdf/Application_Note_Solid_Phase_Extraction_Protocol_for_Venlafaxine_and_its_Deuterated_Internal_Standard_from_Biological_Matrices.pdf
https://www.medchemexpress.com/n-desmethyl-venlafaxine-d3.html
https://cdn.usbio.net/biochemicals/008730/rac%20N-Desmethyl%20Venlafaxine-d3/data-sheet
https://www.medchemexpress.com/n-desmethyl-venlafaxine-d3.html?locale=ko-KR
https://www.pharmaffiliates.com/en/parentapi/venlafaxine-impurities
http://www.doveresearchlab.com/products-each.php?view=24733
https://isotope-science.alfa-chemistry.com/product/d-l-n-desmethylvenlafaxine-d3-436958.html
https://acanthusresearch.com/products/drug-impurities-reference-standards/n-desmethyl-venlafaxine-d3-n-nitroso/
https://www.synzeal.com/en/desvenlafaxine
https://pmc.ncbi.nlm.nih.gov/articles/PMC5761014/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5761014/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6234974/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6234974/
https://pubmed.ncbi.nlm.nih.gov/18387768/
https://pubmed.ncbi.nlm.nih.gov/18387768/
https://pubmed.ncbi.nlm.nih.gov/18387768/
https://academicworks.cuny.edu/cgi/viewcontent.cgi?article=1109&context=jj_etds
https://www.benchchem.com/product/b563368#n-desmethyl-venlafaxine-d3-supplier
https://www.benchchem.com/product/b563368#n-desmethyl-venlafaxine-d3-supplier
https://www.benchchem.com/product/b563368#n-desmethyl-venlafaxine-d3-supplier
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563368?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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